Cas no 147959-19-1 (tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate)

Tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate is a chiral oxazolidine derivative widely used as an intermediate in organic synthesis, particularly in the preparation of enantiomerically pure compounds. Its key advantages include a stable tert-butyloxycarbonyl (Boc) protecting group, which facilitates selective deprotection under mild acidic conditions, and a rigid oxazolidine ring that enhances stereochemical control during synthetic transformations. The 2-oxoethyl side chain offers additional reactivity for further functionalization. This compound is valued for its high purity, consistent performance in asymmetric synthesis, and utility in pharmaceutical and fine chemical applications. Its well-defined stereochemistry makes it a reliable building block for complex molecule assembly.
tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate structure
147959-19-1 structure
Product Name:tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate
CAS No:147959-19-1
MF:C12H21NO4
MW:243.29944396019
MDL:MFCD08234426
CID:138358
PubChem ID:10586317
Update Time:2025-05-28

tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate
    • 3-Oxazolidinecarboxylicacid, 2,2-dimethyl-4-(2-oxoethyl)-, 1,1-dimethylethyl ester, (4S)-
    • tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate
    • Tert-butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate
    • (4S)-2,2-dimethyl-4-(2-oxoethyl)-oxazolidine-3-carboxylic acid tert-butyl ester
    • (4S)-2,2-Dimethyl-4-(2-Oxoethyl)-3-Oxazolidinecarboxylic Acid 1,1-Dimethylethyl Ester
    • 3-tert-butoxycarbonylamino-2,3-dideoxy-3,4-N,O-isopropylidene-aldehydo-D-glycero-tetrose
    • 147959-19-1
    • GAWRNYMYEGSVFV-VIFPVBQESA-N
    • 3-Oxazolidinecarboxylic acid, 2,2-dimethyl-4-(2-oxoethyl)-, 1,1-dimethylethyl ester, (4S)-
    • DTXSID00442148
    • (4S)-2,2-Dimethyl-4-(2-oxoethyl)-oxazolidine-3-carboxylic acid tert-butyl ester, 95%
    • 3-Oxazolidinecarboxylicacid,2,2-dimethyl-4-(2-oxoethyl)-,1,1-dimethylethyl ester,(4S)-
    • A808714
    • (S)-2,2-dimethyl-4-(2-oxo-ethyl)oxazolidine-3-carboxylic acid tert-butyl ester
    • (S)-2,2-dimethyl-4-(2-oxo-ethyl)-oxazolidine-3-carboxylic acid t-butyl ester
    • XFA95919
    • CS-0197591
    • MFCD08234426
    • AKOS016843259
    • tert-butyl (S)-2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate
    • SCHEMBL503411
    • AS-40280
    • (S)-tert-butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate;(S)-3-Boc-2,2-dimethyloxazolidine-4-acetaldehyde
    • (S)-2,2-dimethyl-4-(2-oxo-ethyl)-oxazolidine-3-carboxylic acid tert-butyl ester
    • (S)-3-Boc-2,2-dimethyloxazolidine-4-acetaldehyde
    • DB-005570
    • (S)-Tert-butyl2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate
    • MDL： MFCD08234426
    • Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(15)13-9(6-7-14)8-16-12(13,4)5/h7,9H,6,8H2,1-5H3/t9-/m0/s1
    • InChI Key： GAWRNYMYEGSVFV-VIFPVBQESA-N
    • SMILES： O1C[C@H](CC=O)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

  • Exact Mass: 243.14700
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84000
  • LogP: 1.88530

tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB456829-250 mg
(4S)-2,2-Dimethyl-4-(2-oxoethyl)-oxazolidine-3-carboxylic acid tert-butyl ester, 95%; .
 147959-19-1 95%
250MG
 €557.80 2023-07-18
Chemenu
CM191067-1g
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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 147959-19-1 ≥95%
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 ¥7600.00 2025-04-18
Fluorochem
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S)-tert-Butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate
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Chemenu
CM191067-250mg
(S)-tert-Butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate
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 $473 2023-03-06
Chemenu
CM191067-1g
(S)-tert-Butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate
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eNovation Chemicals LLC
D465646-1g
(S)-tert-Butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate
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TRC
T205315-2.5mg
(S)-Tert-Butyl 2,2-Dimethyl-4-(2-Oxoethyl)Oxazolidine-3-Carboxylate
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TRC
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 $ 65.00 2022-06-03

tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate Production Method

tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate Related Literature

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